Cas no 1566256-55-0 (1-(Pyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-amine)

• Product Name: 1-(Pyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-amine
• CAS No: 1566256-55-0
• MF: C₁₁H₁₅N₅
• MW: 217.270301103592
• MDL: MFCD26382238
• CID: 5046215
• PubChem ID: 91811932
• Update Time: 2025-11-02

1-(Pyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(pyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-amine
• 1-pyrazolo[1,5-a]pyrazin-4-ylpiperidin-4-amine
• 1-Pyrazolo[1,5-a]pyrazin-4-yl-piperidin-4-ylamine
• 1-(Pyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-amine

• MDL： MFCD26382238
• Inchi： 1S/C11H15N5/c12-9-2-6-15(7-3-9)11-10-1-4-14-16(10)8-5-13-11/h1,4-5,8-9H,2-3,6-7,12H2
• InChI Key： HRBPBTMTWFXADY-UHFFFAOYSA-N
• SMILES： N1(C2C3=CC=NN3C=CN=2)CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 0.1
• Topological Polar Surface Area: 59.4

Additional information on 1-(Pyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-amine

1-(Pyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-amine (CAS No. 1566256-55-0): A Comprehensive Overview

1-(Pyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-amine (CAS No. 1566256-55-0) is a novel heterocyclic compound that has garnered significant attention in medicinal chemistry and pharmaceutical research. This pyrazolo-pyrazine derivative, featuring a piperidin-4-amine moiety, represents an important scaffold in drug discovery due to its unique structural features and potential biological activities.

The molecular structure of 1-(Pyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-amine combines two privileged pharmacophores: the pyrazolo[1,5-a]pyrazine core and the piperidine ring system. This combination creates a versatile building block that can interact with various biological targets, making it particularly valuable in the development of small molecule therapeutics and pharmaceutical intermediates.

Recent studies have highlighted the potential of pyrazolo-pyrazine derivatives in addressing several therapeutic areas, including central nervous system disorders and metabolic diseases. The piperidin-4-amine moiety in particular is known to enhance blood-brain barrier penetration, making 1-(Pyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-amine an interesting candidate for neurological drug development.

From a synthetic chemistry perspective, 1-(Pyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-amine offers multiple sites for structural modification, allowing medicinal chemists to optimize pharmacokinetic properties and target selectivity. The compound's molecular weight of 217.25 g/mol and moderate lipophilicity make it suitable for oral drug development, aligning with current industry preferences for drug-like molecules.

The growing interest in heterocyclic compounds for drug discovery has positioned 1-(Pyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-amine as a valuable research chemical. Pharmaceutical companies and academic laboratories are increasingly exploring its potential as a kinase inhibitor scaffold or GPCR modulator, particularly in the context of precision medicine approaches.

Quality control of 1-(Pyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-amine typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and structural integrity. These analytical methods are crucial for researchers investigating structure-activity relationships or developing structure-based drug design strategies.

In the context of current pharmaceutical trends, 1-(Pyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-amine aligns with the search for novel CNS-active compounds and allosteric modulators. Its structural features make it particularly relevant to research areas such as neurodegenerative diseases and psychiatric disorders, which remain significant unmet medical needs.

The compound's stability and synthetic accessibility have made it a popular choice for medicinal chemistry optimization programs. Researchers frequently employ 1-(Pyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-amine as a starting point for developing structure-activity relationship studies, particularly in programs targeting protein-protein interactions or enzyme inhibition.

From a commercial perspective, 1-(Pyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-amine (CAS No. 1566256-55-0) is available from specialty chemical suppliers as a research-grade compound, typically with purity levels exceeding 95%. The growing demand for such pharmaceutical intermediates reflects the compound's importance in early-stage drug discovery.

As the pharmaceutical industry continues to explore novel chemical space, compounds like 1-(Pyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-amine will likely play increasingly important roles. Its balanced physicochemical properties and synthetic versatility make it particularly valuable in the era of fragment-based drug discovery and computational chemistry approaches.

Future research directions for 1-(Pyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-amine may include exploration of its crystal structure for X-ray crystallography studies, investigation of its metabolic stability, and evaluation of its potential as a chemical probe for biological target identification. These applications underscore the compound's value across multiple stages of the drug discovery pipeline.

In conclusion, 1-(Pyrazolo[1,5-a]pyrazin-4-yl)piperidin-4-amine (CAS No. 1566256-55-0) represents an important addition to the medicinal chemist's toolbox. Its unique structural features, combined with growing understanding of its potential biological activities, position this compound as a promising scaffold for future therapeutic development across multiple disease areas.